Cas no 2227205-37-8 (tert-butyl 7-fluoro-2-azaspiro[4.4]nonane-2-carboxylate)

• Product Name: tert-butyl 7-fluoro-2-azaspiro[4.4]nonane-2-carboxylate
• CAS No: 2227205-37-8
• MF: C₁₃H₂₂FNO₂
• MW: 243.32
• CID: 5280916
• Update Time: 2026-03-09

tert-butyl 7-fluoro-2-azaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-fluoro-2-azaspiro[4.4]nonane-2-carboxylate

• Inchi： 1S/C13H22FNO2/c1-12(2,3)17-11(16)15-7-6-13(9-15)5-4-10(14)8-13/h10H,4-9H2,1-3H3
• InChI Key： PPQFLDNXNFKVQW-UHFFFAOYSA-N
• SMILES： C1C2(CCC(F)C2)CCN1C(OC(C)(C)C)=O

Additional information on tert-butyl 7-fluoro-2-azaspiro[4.4]nonane-2-carboxylate

Comprehensive Overview of tert-butyl 7-fluoro-2-azaspiro[4.4]nonane-2-carboxylate (CAS No. 2227205-37-8)

The compound tert-butyl 7-fluoro-2-azaspiro[4.4]nonane-2-carboxylate (CAS No. 2227205-37-8) is a fluorinated spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique spiro[4.4]nonane core and fluoro substitution make it a valuable intermediate for drug discovery, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors. Researchers are increasingly focusing on spirocyclic compounds due to their conformational rigidity, which enhances binding affinity and metabolic stability—a trending topic in medicinal chemistry.

In recent years, the demand for fluorinated organic compounds like tert-butyl 7-fluoro-2-azaspiro[4.4]nonane-2-carboxylate has surged, driven by their applications in PET imaging and bioisosteric replacements. The tert-butyl carboxylate group further improves solubility, a critical factor in drug formulation. This aligns with industry trends toward optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a frequent search query among pharmaceutical scientists.

Synthetic routes to CAS 2227205-37-8 often involve palladium-catalyzed cross-coupling or nucleophilic fluorination, reflecting the growing interest in green chemistry and catalytic efficiency. Analytical characterization typically employs NMR (notably ¹⁹F-NMR) and LC-MS, techniques widely discussed in cheminformatics forums. The compound’s stability under physiological pH also makes it relevant to proteolysis-targeting chimera (PROTAC) research, a hot topic in targeted protein degradation.

From a commercial perspective, tert-butyl 7-fluoro-2-azaspiro[4.4]nonane-2-carboxylate is cataloged by specialty chemical suppliers focusing on high-value intermediates. Its structural features resonate with innovations in fragment-based drug design, addressing frequent search terms like "scaffold diversity" and "3D molecular complexity." Regulatory-compliant synthesis (avoiding hazardous reagents) remains a priority, echoing the pharmaceutical industry’s shift toward sustainable practices.

In summary, CAS 2227205-37-8 exemplifies the intersection of spirocyclic chemistry and fluorination strategies, offering broad utility in life sciences. Its relevance to AI-driven drug discovery (a frequently searched topic) and compatibility with high-throughput screening platforms underscore its importance in modern research pipelines.